Cas no 1378723-60-4 (5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1378723-60-4
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 3165127
• PubChem ID: 119085409
• Update Time: 2025-08-02

5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine
• CS-0055699
• 1H-Pyrrolo[3,2-b]pyridine, 5-chloro-3-methyl-
• 1378723-60-4
• SB13159

• Inchi： 1S/C8H7ClN2/c1-5-4-10-6-2-3-7(9)11-8(5)6/h2-4,10H,1H3
• InChI Key： LZAMBDUYXBFHSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(C)=CN2)N=1

Computed Properties

• Exact Mass: 166.0297759Da
• Monoisotopic Mass: 166.0297759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine

5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine: A Comprehensive Overview

The compound 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1378723-60-4) is a heterocyclic aromatic compound with a unique structure that combines a pyrrolopyridine framework with chlorine and methyl substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. Its structure, which features a fused pyrrole and pyridine ring system, makes it a versatile building block for further chemical modifications and functionalizations.

The synthesis of 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine typically involves multi-step reactions that exploit the reactivity of the pyrrole and pyridine moieties. Recent studies have focused on optimizing the synthetic routes to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. These advancements have made the compound more accessible for large-scale production and downstream applications.

One of the most promising areas of research involving 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine is its application in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been extensively studied. For example, recent findings suggest that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its structural flexibility allows for the incorporation of various functional groups, enabling fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

In the realm of materials science, 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine has shown promise as a precursor for advanced materials like organic semiconductors and light-emitting diodes (LEDs). Its electronic properties, influenced by the electron-withdrawing chlorine atom and electron-donating methyl group, make it suitable for applications requiring precise control over charge transport characteristics. Recent studies have demonstrated that films prepared from this compound exhibit excellent thermal stability and optical properties, paving the way for its use in next-generation electronic devices.

The physical and chemical properties of 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine are highly dependent on its molecular structure. The presence of the chlorine atom at position 5 introduces steric hindrance and electronic effects that influence the compound's reactivity and stability. Similarly, the methyl group at position 3 contributes to the molecule's hydrophobicity and planarity. These characteristics are crucial for understanding its behavior in different chemical environments and its suitability for various applications.

Recent advancements in computational chemistry have also shed light on the electronic structure of 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine. Density functional theory (DFT) calculations have revealed insights into its frontier molecular orbitals and excited-state dynamics, which are critical for predicting its photochemical behavior. These findings have been instrumental in designing experiments to optimize its performance in optoelectronic devices.

In conclusion, 5-Chloro-3-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1378723-60-4) is a multifaceted compound with a wide range of potential applications across diverse scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and characterization techniques, positions it as a valuable tool for advancing modern science and technology.